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Compound of Interest

Compound Name: Boc-4-iodo-L-phenylalanine

Cat. No.: B558665

Essential Safety and Handling Guide for Boc-4-iodo-
L-phenylalanine

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Boc-4-iodo-L-phenylalanine. The following
procedures for operations and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE) and Safety
Precautions

While Boc-4-iodo-L-phenylalanine is not classified as a hazardous substance under the 2012
OSHA Hazard Communication Standard, prudent laboratory practice dictates treating it with a
high degree of caution to mitigate any potential risks.[1][2] It is essential to avoid the formation
of dust and to prevent inhalation, ingestion, or contact with skin and eyes.[1][3]

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale
) Chemical safety goggles or a Protects against dust particles
Eye Protection . .
face shield.[2] and potential splashes.
) Nitrile or other compatible Prevents skin contact and
Hand Protection ) ) )
chemical-resistant gloves.[2] absorption.

] Protects personal clothing from
Body Protection Laboratory coat.[2] o
contamination.

Use in a well-ventilated area or
under a chemical fume hood.
) ) [2][3] A NIOSH-approved Minimizes the inhalation of
Respiratory Protection i ) )
respirator may be necessary airborne particles.
for operations that could

generate significant dust.[2]

Physicochemical and Toxicological Data Summary

The following table summarizes key data for Boc-4-iodo-L-phenylalanine. Although extensive
toxicological data is not available, the compound is not classified as hazardous.[3]

Property Value
Appearance White to light yellow powder.[3][4]
Melting Point Approximately 150 °C (decomposes).[3][5]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility Acetate, DMSO, Acetone; Slightly soluble in
water.[5][6][7]

Acute Toxicity No data available.[3]

Skin Corrosion/Irritation No data available.[3]

Serious Eye Damage/Irritation No data available.[3]

Operational and Disposal Plans
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A systematic approach to handling Boc-4-iodo-L-phenylalanine, from receipt to disposal, is

crucial for maintaining laboratory safety and compliance.

Step-by-Step Operational Plan

e Receiving and Storage:

[e]

o

[¢]

[¢]

Upon receipt, carefully inspect the container for any signs of damage or leakage.
Store the compound in a cool, dry, and well-ventilated area.[1][3]
Keep the container tightly sealed to prevent moisture absorption and contamination.[3]

The material is light-sensitive and should be stored accordingly.[3]

e Preparation and Handling:

All manipulations that may generate dust, such as weighing, should be conducted within a
chemical fume hood or a ventilated balance enclosure.[2]

Use appropriate tools, like spatulas, to handle the solid material, minimizing the creation of
airborne particles.

Avoid direct contact with the compound. If contact occurs, follow the first aid measures
outlined below.

o First Aid Measures:

Eye Contact: Immediately rinse with plenty of water, including under the eyelids, for at
least 15 minutes. Seek medical attention if irritation persists.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

[1][3]

Inhalation: Move the individual to fresh air. If breathing becomes difficult, seek medical
attention.[1][3]
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o Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if you feel unwell.[1]

Step-by-Step Disposal Plan

o Waste Collection:

o Collect unused Boc-4-iodo-L-phenylalanine and any materials contaminated with it (e.g.,
weighing papers, gloves, wipes) in a dedicated and clearly labeled, sealable container.[8]

o Label the container with the full chemical name: "Boc-4-iodo-L-phenylalanine Waste".
o Waste Storage:

o Store the sealed waste container in a designated chemical waste accumulation area that
is secure and well-ventilated.

e Final Disposal:

o Dispose of the chemical waste in accordance with all federal, state, and local
environmental regulations.

o Consult with your institution's Environmental Health and Safety (EHS) department or a
licensed professional waste disposal service to ensure compliance.

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of Boc-4-iodo-L-phenylalanine

Preparation

Receive and Inspect Container

'

Store in Cool, Dry, Well-Ventilated, Light-Protected Area

Begin Experiment

Handling (invFume Hood)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

'

Weigh and Prepare Compound

'

Conduct Experiment

Post-Experiment

Cleanup and Disposal

Collect Waste in Labeled, Sealed Container

'

Store Waste in Designated Area

'

Dispose via EHS Guidelines

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Boc-4-iodo-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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